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Compound Name: Guanoxabenz hydrochloride

Cat. No.: B8143876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Guanoxabenz hydrochloride is a centrally acting alpha-2 adrenergic receptor agonist.[1] This

document provides detailed protocols for the preparation of Guanoxabenz hydrochloride
stock solutions using dimethyl sulfoxide (DMSO), along with essential data on its solubility,

stability, and mechanism of action. These guidelines are intended to ensure accurate and

reproducible results in preclinical research and drug development applications.

Physicochemical Properties and Solubility
Guanoxabenz hydrochloride is a white to off-white crystalline solid.[2] Its solubility is a critical

factor for the preparation of stock solutions for in vitro and in vivo studies. While sparingly

soluble in aqueous solutions, it exhibits high solubility in organic solvents like DMSO.[3]

Table 1: Solubility and Physicochemical Data for Guanoxabenz Hydrochloride
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Parameter Value Reference

Molecular Formula C₈H₉Cl₃N₄ [2]

Molecular Weight 267.55 g/mol [2]

CAS Number 23113-43-1 [2]

Appearance White to off-white solid [2]

Solubility in DMSO ≥ 83.33 mg/mL (293.89 mM) [4]

Storage of Solid
4°C, sealed, away from

moisture and light
[2]

Storage of DMSO Stock
-20°C for 1 month; -80°C for 6

months
[2][4]

Note: The use of anhydrous, high-purity DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[2][4] For complete dissolution, ultrasonic treatment may be

necessary.[2][4]

Mechanism of Action
Guanoxabenz hydrochloride primarily functions as a selective agonist for the α2-adrenergic

receptor.[5] Its antihypertensive effects are attributed to its action on central α2-adrenergic

receptors in the brainstem, which leads to a reduction in sympathetic outflow to the heart,

kidneys, and peripheral vasculature.[1][6] This results in decreased peripheral vascular

resistance and a lowering of blood pressure.[1]

More recently, Guanoxabenz has been identified as an inhibitor of the GADD34-containing

protein phosphatase 1 (PP1) complex.[7] This inhibition prolongs the phosphorylation of

eukaryotic translation initiation factor 2α (eIF2α), a key event in the Unfolded Protein Response

(UPR) pathway.[7] This action can protect cells from endoplasmic reticulum (ER) stress-

induced apoptosis.[7]
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Preparation of a 10 mM Guanoxabenz Hydrochloride
Stock Solution in DMSO
Materials:

Guanoxabenz hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of Guanoxabenz hydrochloride powder

using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out

2.6755 mg of Guanoxabenz hydrochloride (Molecular Weight: 267.55 g/mol ).

Dissolution: In a sterile microcentrifuge tube or vial, add the appropriate volume of

anhydrous DMSO to the weighed powder. For a 10 mM stock solution, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

tube in an ultrasonic bath for 5-10 minutes.[2][4] Visually inspect the solution to ensure there

are no visible particles.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can

degrade the compound.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][4] Ensure the tubes are tightly sealed to prevent
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moisture absorption.

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Guanoxabenz hydrochloride stock solution in DMSO

Appropriate cell culture medium

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Guanoxabenz hydrochloride stock solution at

room temperature.

Dilution: Prepare serial dilutions of the stock solution in your complete cell culture medium to

achieve the desired final concentrations for your experiment. A typical concentration range

for in vitro studies is 0.5-50 µM.[7]

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

consist of cell culture medium with the same final concentration of DMSO as the highest

concentration of Guanoxabenz hydrochloride used.

Application: Replace the existing medium in your cell culture plates with the medium

containing the various concentrations of Guanoxabenz hydrochloride or the vehicle

control.
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Figure 1. Workflow for Preparing Guanoxabenz Hydrochloride Stock Solution
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Caption: Workflow for Preparing Guanoxabenz Hydrochloride Stock Solution.
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Figure 2. Simplified Signaling Pathway of Guanoxabenz
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Caption: Simplified Signaling Pathway of Guanoxabenz.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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